Cas no 3151-55-1 (2-Butenoic acid,4-(octylamino)-4-oxo-, (2Z)-)

2-Butenoic acid,4-(octylamino)-4-oxo-, (2Z)- structure
3151-55-1 structure
Product name:2-Butenoic acid,4-(octylamino)-4-oxo-, (2Z)-
CAS No:3151-55-1
MF:C12H21NO3
MW:227.30000
CID:322338
PubChem ID:5792661

2-Butenoic acid,4-(octylamino)-4-oxo-, (2Z)- Chemical and Physical Properties

Names and Identifiers

    • 2-Butenoic acid,4-(octylamino)-4-oxo-, (2Z)-
    • 4-(octylamino)-4-oxobut-2-enoic acid
    • Dodecanamide,N-octyl
    • Laurinsaeure-octylamid
    • Maleinsaeure-mono-octylamid
    • N-Octyl maleamic acid
    • N-Octyl-lauramid
    • N-octyl-lauramide
    • N-Octyl-maleamidsaeure
    • N-octyl-maleimic acid
    • N-Octyl-maleinamidsaeure
    • NSC-52609
    • (2E)-4-(octylamino)-4-oxobut-2-enoic acid
    • SCHEMBL24687428
    • (E)-4-(octylamino)-4-oxobut-2-enoic acid
    • SCHEMBL5465011
    • AKOS002118580
    • 3151-55-1
    • NSC52609
    • (2E)-3-(OCTYLCARBAMOYL)PROP-2-ENOIC ACID
    • Inchi: InChI=1S/C12H21NO3/c1-2-3-4-5-6-7-10-13-11(14)8-9-12(15)16/h8-9H,2-7,10H2,1H3,(H,13,14)(H,15,16)/b9-8+
    • InChI Key: PTDZPBBGCHHKCY-CMDGGOBGSA-N
    • SMILES: CCCCCCCCNC(/C=C/C(=O)O)=O

Computed Properties

  • Exact Mass: 227.15200
  • Monoisotopic Mass: 227.15214353g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 9
  • Complexity: 236
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 66.4Ų

Experimental Properties

  • PSA: 66.40000
  • LogP: 2.49480

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